2,4-Dinitro-5-fluorophenylazide

• CAS No.: 57258-58-9
• Molecular Formula: C6H2FN5O4
• Molecular Weight: 227.11 g/mol
• IUPAC Name: 1-azido-5-fluoro-2,4-dinitrobenzene
• InChI: InChI=1S/C6H2FN5O4/c7-3-1-4(9-10-8)6(12(15)16)2-5(3)11(13)14/h1-2H
• InChI Key: JVIYQKYYLROORG-UHFFFAOYSA-N
• SMILES: C1=C(C(=CC(=C1F)[N+](=O)[O-])[N+](=O)[O-])N=[N+]=[N-]
• Synonyms: 2,4-dinitro-5-fluorophenylazide

Description

2,4-Dinitro-5-fluorophenylazide (C₆H₂N₅O₄F) is a heterobifunctional aryl azide compound characterized by two nitro groups at the 2- and 4-positions, a fluorine atom at the 5-position, and an azide (-N₃) functional group. Synthesized via nucleophilic aromatic substitution, this compound is notable for its dual reactivity: the fluorine atom acts as a leaving group for nucleophilic displacement by amines under mild alkaline conditions (<30°C), while the azide group enables photoreactive cross-linking upon irradiation (<450 nm) . Its primary applications include photoaffinity labeling in enzyme studies and site-specific RNA modification through conjugation with aliphatic amines .

Comparison with Similar Compounds

Comparison with Similar Compounds

Reactivity with Nucleophiles

• 2,4-Dinitro-5-fluorophenylazide : The 5-fluorine is readily displaced by amines (e.g., lysine residues in enzymes) under mild alkaline conditions (pH 8–9, <30°C), forming stable 2,4-dinitro-5-azidophenylamine derivatives. This property minimizes denaturation of biomolecules during labeling .
• 5-Azido-2-nitrobenzoyl derivatives : Lacks a reactive leaving group, requiring direct photolysis for cross-linking. This limits its use in controlled, stepwise modifications .
• (2,4-Dinitro-5-fluorophenyl) L-Alaninamide : The fluorine is replaced by an amide-linked L-alaninamide, rendering it inert to nucleophilic substitution. This derivative is used for structural studies rather than dynamic labeling .

Photoreactivity and Nitrene Generation

• 2,4-Dinitro-5-fluorophenylazide : Generates a highly reactive aryl nitrene upon UV/visible light exposure (<450 nm), enabling covalent insertion into proximal C-H or N-H bonds. The electron-withdrawing nitro groups stabilize the azide and enhance nitrene reactivity .
• Non-nitro-substituted aryl azides (e.g., phenyl azide): Require higher-energy UV light (λ < 300 nm) for activation, which risks damaging biological samples.

Data Tables

Table 1: Comparative Properties of Selected Aryl Azides

Compound Name	Substituents	Reactivity with Amines	Photolysis Wavelength	Key Applications
2,4-Dinitro-5-fluorophenylazide	2,4-dinitro, 5-F	High (pH 8–9, <30°C)	<450 nm	Enzyme labeling, RNA modification
5-Azido-2-nitrobenzoyl derivatives	2-nitro, 5-azido	None (direct photolysis)	<450 nm	Tyrosine cross-linking
(2,4-Dinitro-5-fluorophenyl) L-Alaninamide	L-Alaninamide (amide)	None (stable amide bond)	Not applicable	Structural probes

Table 2: Reaction Efficiency in Enzyme Labeling

Compound	Reaction Time (h)	Yield (%)	Enzyme Activity Retention (%)
2,4-Dinitro-5-fluorophenylazide	2	85–90	>95
NHS-ester azide	1	70–75	80–85

Research Findings and Case Studies

• Enzyme Photoaffinity Labeling : In a 1975 study, 2,4-Dinitro-5-fluorophenylazide demonstrated >90% conjugation efficiency with lysozyme amines under mild conditions, preserving >95% enzymatic activity post-labeling .
• RNA Modification : The compound was used to attach photoreactive groups to RNA alkylated with 2-chloroethylamine derivatives. Subsequent acid hydrolysis yielded RNA with site-specific azides for cross-linking studies .
• Comparative Limitations: Non-fluorinated aryl azides (e.g., 2-nitro-5-azidophenyl derivatives) exhibited slower amine conjugation rates (50–60% yield in 6 hours) under similar conditions .